Cas no 25015-73-0 (3-aminopyridazin-4-ol)

• Product Name: 3-aminopyridazin-4-ol
• CAS No: 25015-73-0
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 241204
• PubChem ID: 19991465
• Update Time: 2025-09-19

3-aminopyridazin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-Pyridazinol
• 4-Pyridazinol,3-amino-(8CI)
• 3-amino-1H-pyridazin-4-one
• 4-Pyridazinol, 3-amino-
• 3-aminopyridazin-4-ol
• BS-51795
• 3-Aminopyridazin-4(1H)-one
• MFCD18382590
• 25015-73-0
• SCHEMBL12517857
• D83804
• DTXSID90601727
• DB-294114

• Inchi： 1S/C4H5N3O/c5-4-3(8)1-2-6-7-4/h1-2H,(H2,5,7)(H,6,8)
• InChI Key： VTDOOVLHUVVIFL-UHFFFAOYSA-N
• SMILES： O=C1C=CNN=C1N

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.7
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 72.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines